Cas no 921557-22-4 (N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)cyclohexanesulfonamide)

• Product Name: N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)cyclohexanesulfonamide
• CAS No: 921557-22-4
• MF: C₁₆H₂₂N₂O₃S
• MW: 322.422482967377
• CID: 5940942
• PubChem ID: 41342448
• Update Time: 2025-06-07

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)cyclohexanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)cyclohexanesulfonamide
• 921557-22-4
• JCO
• N-(1-ethyl-2-oxidanylidene-3H-indol-5-yl)cyclohexanesulfonamide
• F2256-0053
• AKOS024631956
• N-(1-ethyl-2-oxoindolin-5-yl)cyclohexanesulfonamide
• N-(1-ethyl-2-oxo-3H-indol-5-yl)cyclohexanesulfonamide
• Cyclohexanesulfonamide, N-(1-ethyl-2,3-dihydro-2-oxo-1H-indol-5-yl)-

• Inchi： 1S/C16H22N2O3S/c1-2-18-15-9-8-13(10-12(15)11-16(18)19)17-22(20,21)14-6-4-3-5-7-14/h8-10,14,17H,2-7,11H2,1H3
• InChI Key： OTQKWYLWWLILAL-UHFFFAOYSA-N
• SMILES： S(C1CCCCC1)(NC1C=CC2=C(CC(N2CC)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 322.13511374g/mol
• Monoisotopic Mass: 322.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 563.4±60.0 °C(Predicted)
• pka: 9.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)cyclohexanesulfonamide

Introduction to N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)cyclohexanesulfonamide (CAS No. 921557-22-4)

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)cyclohexanesulfonamide, identified by its CAS number 921557-22-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)cyclohexanesulfonamide is characterized by the presence of an indole core, which is a well-known scaffold in medicinal chemistry due to its diverse biological interactions. The indole ring is functionalized with an ethyl group at the 1-position and a sulfonamide moiety at the 5-position, linked to a cyclohexane sulfonamide group. This unique arrangement of functional groups contributes to the compound's distinct chemical properties and potential pharmacological effects.

In recent years, there has been a growing interest in indole derivatives as potential candidates for treating various diseases, including cancer, inflammation, and neurological disorders. The indole core of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)cyclohexanesulfonamide is known to interact with multiple biological targets, making it a valuable compound for drug discovery efforts. The sulfonamide group, in particular, is frequently incorporated into drug molecules due to its ability to enhance binding affinity and metabolic stability.

Recent studies have highlighted the importance of sulfonamide derivatives in developing novel therapeutic agents. These compounds have shown remarkable efficacy in modulating enzyme activity and inhibiting the growth of pathogenic organisms. The cyclohexane sulfonamide moiety in N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)cyclohexanesulfonamide is believed to contribute to its bioactivity by influencing the conformational flexibility of the molecule and enhancing its solubility in biological fluids.

The synthesis of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)cyclohexanesulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The indole core is typically synthesized through the Bischler-Napieralski reaction or other cyclization methods, followed by functionalization with the ethyl and sulfonamide groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

The pharmacological profile of N-(1ethyl22oxo23dihydro1Hindol5yl)cyclohexanesulfonamide has been extensively evaluated in vitro and in vivo. Preliminary studies suggest that this compound exhibits potent inhibitory activity against various enzymes and receptors implicated in disease pathogenesis. For instance, it has shown promise in inhibiting kinases involved in cancer cell proliferation and signaling pathways associated with inflammation.

The compound's ability to interact with multiple targets makes it a promising candidate for developing dual-action therapeutics. Such molecules can simultaneously modulate different biological pathways, leading to enhanced therapeutic efficacy and reduced side effects. The indole core's versatility allows for further derivatization, enabling researchers to fine-tune the pharmacological properties of N-(1ethyl22oxo23dihydro1Hindol5yl)cyclohexanesulfonamide for specific applications.

In conclusion, N-(1ethyl22oxo23dihydro1Hindol5yl)cyclohexanesulfonamide (CAS No. 921557224) represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activities position it as a valuable tool for developing novel therapeutic agents. Continued investigation into this compound will likely yield important insights into its potential applications in medicine and further solidify its role as a key player in drug discovery efforts.